Cas no 1306603-91-7 (2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide)

• Product Name: 2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide
• CAS No: 1306603-91-7
• MF: C₁₆H₁₈ClNO₂
• MW: 291.772623538971
• MDL: MFCD18838616
• CID: 5571865
• PubChem ID: 54592436
• Update Time: 2025-08-03

2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(6-methoxynaphthalen-2-yl)methyl]-N-methylpropanamide
• Propanamide, 2-chloro-N-[(6-methoxy-2-naphthalenyl)methyl]-N-methyl-
• 2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide

• MDL： MFCD18838616
• Inchi： 1S/C16H18ClNO2/c1-11(17)16(19)18(2)10-12-4-5-14-9-15(20-3)7-6-13(14)8-12/h4-9,11H,10H2,1-3H3
• InChI Key： KCHRKTNXLDUKCP-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=C2C(=C1)C=CC(OC)=C2)C)(=O)C(Cl)C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 451.3±35.0 °C at 760 mmHg
• Flash Point: 226.7±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide

Compound CAS No. 1306603-91-7: 2-Chloro-N-(6-Methoxynaphthalen-2-yl)methyl-N-Methylpropanamide

The compound with CAS No. 1306603-91-7, known as 2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a naphthalene ring system substituted with a methoxy group at the 6-position and a chloro group at the 2-position, along with a propanamide moiety that is further substituted with a methyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable subject for research and development.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states. The naphthalene core, being a common structural motif in many bioactive compounds, contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. The methoxy group at the 6-position of the naphthalene ring enhances the compound's solubility and bioavailability, while the chloro group at the 2-position introduces electronic effects that can modulate the molecule's reactivity and selectivity.

The propanamide moiety, with its methyl substitution, plays a crucial role in stabilizing the molecule's conformation and enhancing its pharmacokinetic properties. This structural feature also facilitates further chemical modifications, enabling researchers to explore a wide range of analogs for diverse applications. Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high purity and yield, leveraging innovative reaction techniques such as microwave-assisted synthesis and catalytic processes.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and anticancer therapies due to its ability to inhibit key enzymes involved in these pathways. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide involves a multi-step process that typically begins with the preparation of the naphthalene derivative followed by subsequent functionalization steps to introduce the chloro and propanamide groups. Researchers have employed various strategies to optimize this synthesis, including the use of protecting groups to prevent unwanted side reactions and high-yielding coupling reactions to assemble the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under certain conditions, it can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing its ecological footprint.

In conclusion, CAS No. 1306603-91-7, or 2-chloro-N-(6-methoxynaphthalen-2-yl)methyl-N-methylpropanamide, represents a versatile and intriguing molecule with broad applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for future scientific endeavors.